Cas no 1343711-69-2 ((3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine)

• Product Name: (3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine
• CAS No: 1343711-69-2
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676
• CID: 4590815
• PubChem ID: 63094510
• Update Time: 2025-10-16

(3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine
• 1H-Pyrazole-4-methanamine, α-(3-chloro-4-fluorophenyl)-1-methyl-
• α-(3-Chloro-4-fluorophenyl)-1-methyl-1H-pyrazole-4-methanamine

• Inchi： InChI=1S/C11H11ClFN3/c1-16-6-8(5-15-16)11(14)7-2-3-10(13)9(12)4-7/h2-6,11H,14H2,1H3
• InChI Key： QWAPKTKNAAUWQX-UHFFFAOYSA-N
• SMILES： Cn1cc(cn1)C(c2ccc(c(c2)Cl)F)N

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 360.9±37.0 °C at 760 mmHg
• Flash Point: 172.1±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine

Introduction to (3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine (CAS No. 1343711-69-2)

(3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1343711-69-2, has garnered attention due to its unique structural features and potential biological activities. The presence of both chloro and fluoro substituents on the phenyl ring, coupled with the pyrazole moiety, makes this molecule a versatile scaffold for drug discovery and development.

The compound's molecular structure consists of a benzene ring substituted at the 3rd and 4th positions with chloro and fluoro groups, respectively. This arrangement imparts distinct electronic properties, influencing its reactivity and interaction with biological targets. The pyrazole ring, attached through a methanamine linkage, further enhances its potential as a pharmacophore. Pyrazole derivatives are well-documented for their role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacological properties to achieve synergistic effects. The structural features of (3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine make it an attractive candidate for such multi-target drug design strategies. The chloro and fluoro substituents can modulate the compound's binding affinity to different enzymes and receptors, while the pyrazole ring provides a rigid framework for optimal interactions.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. Current research in medicinal chemistry emphasizes the importance of structurally diverse compounds to overcome drug resistance and enhance efficacy. The combination of halogenated aromatic rings with heterocyclic systems like pyrazole has shown promise in generating compounds with improved pharmacokinetic profiles.

Recent studies have highlighted the role of halogenated phenyl rings in enhancing bioavailability and metabolic stability. The electron-withdrawing nature of chloro and fluoro groups can influence the electronic distribution across the molecule, affecting its solubility and permeability across biological membranes. These properties are crucial for designing drugs that can efficiently reach their target sites within the body.

The pyrazole moiety in (3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine also contributes to its potential as a drug candidate. Pyrazoles are known for their ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, pyrazole derivatives have been investigated for their anti-inflammatory properties by modulating cyclooxygenase (COX) enzymes.

In addition to its pharmacological potential, this compound may find applications in material science and chemical synthesis. The unique structural features of (3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine make it a valuable intermediate in organic synthesis. Researchers can utilize this compound to develop new synthetic pathways or modify existing ones, leading to more efficient production of other bioactive molecules.

The synthesis of (3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, may be employed to construct the desired molecular framework. These methods are well-established in modern organic chemistry and have been successfully applied in industrial-scale production.

The compound's stability under various conditions is another critical factor to consider during synthesis and application. Researchers must evaluate its thermal stability, solubility in different solvents, and resistance to degradation by environmental factors. These parameters determine its suitability for pharmaceutical formulations and long-term storage.

Evaluation of (3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine involves both computational modeling and experimental testing. Computational methods can predict its interaction with biological targets based on its three-dimensional structure, while experimental studies provide empirical data on its pharmacological effects. These approaches are complementary and provide a comprehensive understanding of the compound's behavior.

In conclusion, (3-chloro-4-fluorophenyl)(1-methyl-1H-pyrazol-4-yl)methanamine (CAS No. 1343711-69-2) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of halogenated aromatic rings and pyrazole moieties makes it an attractive scaffold for designing novel therapeutic agents. Further research is warranted to explore its full range of applications in medicine and chemical synthesis.